Cas no 1823930-82-0 (6-Fluoro-3-methoxyquinoline)

• Product name: 6-Fluoro-3-methoxyquinoline
• CAS No: 1823930-82-0
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• CID: 4728001
• PubChem ID: 71721344

6-Fluoro-3-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-methoxyquinoline

• Inchi： 1S/C10H8FNO/c1-13-9-5-7-4-8(11)2-3-10(7)12-6-9/h2-6H,1H3
• InChI Key： MXZSOJRUXCHIDH-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=CC(=CN=2)OC

Computed Properties

• Exact Mass: 177.058992041g/mol
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 6-Fluoro-3-methoxyquinoline

6-Fluoro-3-methoxyquinoline (CAS No. 1823930-82-0): Properties, Applications, and Market Insights

6-Fluoro-3-methoxyquinoline (CAS No. 1823930-82-0) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The presence of both fluoro and methoxy substituents enhances its reactivity and potential applications, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 6-Fluoro-3-methoxyquinoline features a quinoline backbone with a fluorine atom at the 6-position and a methoxy group at the 3-position. This unique arrangement contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers often utilize this compound for its ability to act as a building block in the synthesis of more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for fluoroquinoline derivatives has surged due to their relevance in addressing global health challenges. For instance, the COVID-19 pandemic highlighted the need for novel antiviral agents, and compounds like 6-Fluoro-3-methoxyquinoline have been explored for their potential in this area. Additionally, the rise of antibiotic-resistant bacteria has spurred interest in quinoline-based antimicrobials, further driving research into this chemical space.

The applications of 6-Fluoro-3-methoxyquinoline extend beyond pharmaceuticals. In the agrochemical sector, it serves as a precursor for the development of crop protection agents. Its structural features make it suitable for designing molecules that target specific pests or pathogens, aligning with the growing trend toward sustainable agriculture. Furthermore, its fluorescence properties have been investigated for use in optical materials and sensors, showcasing its versatility.

From a market perspective, the compound is primarily supplied by specialized chemical manufacturers catering to research institutions and industrial clients. The global quinoline derivatives market is projected to grow steadily, fueled by advancements in drug discovery and agrochemical innovations. As a niche product, 6-Fluoro-3-methoxyquinoline occupies a strategic position in this landscape, with its pricing and availability influenced by raw material costs and regulatory factors.

For researchers and industry professionals, understanding the synthesis and handling of 6-Fluoro-3-methoxyquinoline is crucial. Standard protocols involve multi-step organic reactions, often starting from commercially available quinoline precursors. Proper storage conditions—typically in a cool, dry environment—are essential to maintain its stability over time. Safety data sheets (SDS) provide detailed guidelines for handling, emphasizing the importance of personal protective equipment (PPE) in laboratory settings.

In conclusion, 6-Fluoro-3-methoxyquinoline (CAS No. 1823930-82-0) represents a promising compound with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and reactivity profile make it a valuable asset for researchers tackling contemporary challenges in health and sustainability. As the scientific community continues to explore its potential, this compound is poised to play an increasingly significant role in innovation-driven industries.